Cas no 2137660-53-6 (Sodium 3-methoxy-5-(methoxycarbonyl)thiophene-2-sulfinate)

• Product Name: Sodium 3-methoxy-5-(methoxycarbonyl)thiophene-2-sulfinate
• CAS No: 2137660-53-6
• MF: C₇H₇NaO₅S₂
• MW: 258.247250795364
• CID: 6206415
• PubChem ID: 165453754
• Update Time: 2025-10-28

Sodium 3-methoxy-5-(methoxycarbonyl)thiophene-2-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-723340
• sodium 3-methoxy-5-(methoxycarbonyl)thiophene-2-sulfinate
• 2137660-53-6
• Sodium 3-methoxy-5-(methoxycarbonyl)thiophene-2-sulfinate

• Inchi： 1S/C7H8O5S2.Na/c1-11-4-3-5(6(8)12-2)13-7(4)14(9)10;/h3H,1-2H3,(H,9,10);/q;+1/p-1
• InChI Key： UXPHZEFHDUZSDQ-UHFFFAOYSA-M
• SMILES： S1C(C(=O)OC)=CC(=C1S(=O)[O-])OC.[Na+]

Computed Properties

• Exact Mass: 257.96325995g/mol
• Monoisotopic Mass: 257.96325995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123Ų

Additional information on Sodium 3-methoxy-5-(methoxycarbonyl)thiophene-2-sulfinate

Sodium 3-methoxy-5-(methoxycarbonyl)thiophene-2-sulfinate: A Comprehensive Overview

Sodium 3-methoxy-5-(methoxycarbonyl)thiophene-2-sulfinate, also known by its CAS number 2137660-53-6, is a compound of significant interest in the field of organic chemistry and materials science. This compound belongs to the class of thiophene derivatives, which are widely studied due to their unique electronic properties and potential applications in various industries. The structure of this compound consists of a thiophene ring substituted with a methoxy group at position 3, a methoxycarbonyl group at position 5, and a sulfinate group at position 2. These substituents contribute to its distinct chemical properties and reactivity.

The synthesis of sodium 3-methoxy-5-(methoxycarbonyl)thiophene-2-sulfinate typically involves multi-step organic reactions. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. This approach has shown promise in producing high-purity samples suitable for advanced applications.

One of the key areas of research involving sodium 3-methoxy-5-(methoxycarbonyl)thiophene-2-sulfinate is its application in materials science. The compound's ability to form stable complexes with metal ions has led to its investigation as a potential precursor for metal-organic frameworks (MOFs). MOFs are highly porous materials with applications in gas storage, catalysis, and sensing technologies. Recent findings suggest that incorporating this thiophene derivative into MOF structures can enhance their stability and selectivity, making them more suitable for industrial use.

In addition to its role in materials science, sodium 3-methoxy-5-(methoxycarbonyl)thiophene-2-sulfinate has shown potential in the field of drug discovery. The compound's unique electronic properties make it an attractive candidate for designing bioactive molecules. Researchers have explored its ability to act as a scaffold for developing anti-inflammatory and anticancer agents. Preliminary studies indicate that derivatives of this compound exhibit promising activity against certain cancer cell lines, warranting further investigation.

The physical properties of sodium 3-methoxy-5-(methoxycarbonyl)thiophene-2-sulfinate, such as its solubility and thermal stability, are critical factors influencing its applicability. Recent experiments have demonstrated that the compound exhibits good solubility in polar solvents, which facilitates its use in solution-based reactions. Furthermore, its thermal stability up to 180°C makes it suitable for high-temperature processes commonly encountered in industrial settings.

Another area of interest is the electrochemical behavior of sodium 3-methoxy-5-(methoxycarbonyl)thiophene-2-sulfinate. Studies have shown that the compound can act as an efficient redox mediator in electrochemical systems. This property has led to its exploration as a component in advanced battery technologies, particularly lithium-ion batteries. Researchers are investigating how incorporating this compound can improve battery efficiency and cycle life, addressing the growing demand for sustainable energy storage solutions.

In conclusion, sodium 3-methoxy-5-(methoxycarbonyl)thiophene-2-sulfinate is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and properties make it a valuable tool in organic synthesis, materials science, drug discovery, and electrochemistry. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing technological and scientific innovations.